Cas no 2708281-05-2 (Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate)

• Product Name: Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
• CAS No: 2708281-05-2
• MF: C₁₈H₃₀N₂O₆
• MW: 370.440605640411
• CID: 5086115
• PubChem ID: 162341693
• Update Time: 2026-03-02

Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 14-Amino-1-(Cbz-amino)-3,6,9,12-tetraoxatetradecane
• 2708281-05-2
• benzyl N-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]carbamate
• CBZNH-PEG4-CH2CH2NH2
• AT22734
• Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
• benzyl N-(14-amino-3,6,9,12-tetraoxatetradecan-1-yl)carbamate

• Inchi： 1S/C18H30N2O6/c19-6-8-22-10-12-24-14-15-25-13-11-23-9-7-20-18(21)26-16-17-4-2-1-3-5-17/h1-5H,6-16,19H2,(H,20,21)
• InChI Key： VMYGZFURGHNADC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)NCCOCCOCCOCCOCCN

Computed Properties

• Exact Mass: 370.21038668g/mol
• Monoisotopic Mass: 370.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate

Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate: A Comprehensive Overview

Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate, identified by the CAS number 2708281-05-2, is a specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a benzyl group with a tetraoxatetradecyl chain and an amino functionality. The benzyl group contributes to the compound's aromatic properties, while the tetraoxatetradecyl chain introduces a polyether-like structure, enhancing its solubility and stability in various solvents. The amino functionality further adds versatility to the molecule, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of this compound in advanced materials synthesis. For instance, researchers have explored its use as a precursor for the development of novel polymers with enhanced mechanical and thermal properties. The ability of Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate to undergo controlled polymerization under specific conditions has been demonstrated in several laboratories worldwide. These findings suggest that the compound could play a pivotal role in creating high-performance materials for aerospace and automotive industries.

In addition to its role in materials science, this compound has also shown promise in pharmaceutical applications. The amino group within its structure allows for the formation of peptide bonds, making it a valuable intermediate in drug synthesis. Recent breakthroughs in medicinal chemistry have leveraged this property to design bioactive molecules targeting specific diseases. For example, studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have reported on the use of Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate as a key building block for developing anti-cancer agents with improved bioavailability and reduced toxicity.

The synthesis of Benzyl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate involves a multi-step process that combines principles from organic synthesis and polymer chemistry. The initial step typically involves the preparation of the tetraoxatetradecyl chain through ring-opening polymerization of cyclic ethers. This is followed by functionalization with an amino group using nucleophilic substitution reactions. Finally, the benzyl group is introduced via carbamate formation under controlled conditions. This synthetic pathway ensures high purity and structural integrity of the final product.

From an environmental standpoint, Benzyl (14-amino-3,6,9,tetraoxatetradecyl)carbamate exhibits favorable biodegradation characteristics under aerobic conditions. Studies conducted by environmental chemists have shown that the compound can be effectively broken down by microbial communities in soil and water systems. This makes it an eco-friendly alternative to traditional organic compounds used in industrial applications.

Looking ahead, the demand for Benzyl (14-amino-3,tetraxotadecy)carbamate is expected to grow significantly due to its diverse applications across multiple industries. Market analysis reports predict that increasing investments in research and development will further expand its utility in areas such as nanotechnology and green chemistry.

In conclusion,Benzyl (14-amino-3,tetraxotadecy)carbamate stands out as a versatile compound with immense potential for innovation across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike.